N-methyl-4-phenyloxazol-2-amine
Overview
Description
Scientific Research Applications
Fungicidal Applications
N-methyl-4-phenyloxazol-2-amine derivatives have been designed, synthesized, and characterized for their fungicidal activities . These compounds have shown potential fungicidal activities against fungi such as Sclerotinia sclerotiorum, Botrytis cinereal, and Colletotrichum fragariae . Some of these compounds have even exhibited more activity than commercial fungicides .
Development of Novel Fungicides
The oxazole skeleton, a component of N-methyl-4-phenyloxazol-2-amine, is of extraordinary importance in the design of active fungicidal molecules . Many oxazole derivatives with potential fungicidal activity have been discovered . This suggests that N-methyl-4-phenyloxazol-2-amine could be used in the development of novel fungicides.
Anti-Inflammatory Applications
N-methyl-4-phenyloxazol-2-amine derivatives have been designed, synthesized, and evaluated as selective COX-2 inhibitors . COX-2 is an enzyme that plays a role in converting arachidonic acid to inflammatory mediators . Therefore, N-methyl-4-phenyloxazol-2-amine could potentially be used in the development of anti-inflammatory drugs.
Pain Management
Selective COX-2 inhibitors have been used for the treatment of pain . Given that N-methyl-4-phenyloxazol-2-amine derivatives have shown potential as selective COX-2 inhibitors , they could potentially be used in the management of pain.
Fever Management
Selective COX-2 inhibitors are also used for the treatment of fever . Therefore, N-methyl-4-phenyloxazol-2-amine could potentially be used in the management of fever.
Potential Use in Nanoparticles
While there is no direct evidence of N-methyl-4-phenyloxazol-2-amine being used in nanoparticles, it’s worth noting that nanoparticles have a wide range of applications, including use as catalysts, drug delivery systems, sensors, and energy storage and conversion . Given the biological activities of N-methyl-4-phenyloxazol-2-amine, it could potentially be incorporated into nanoparticles for these applications.
Mechanism of Action
Target of Action
N-methyl-4-phenyloxazol-2-amine is a synthetic compound that has been studied for its potential biological activities . .
Mode of Action
It’s worth noting that similar compounds have shown anthelmintic activity
Biochemical Pathways
It has been suggested that similar compounds may influence the metabolism of purine and pyrimidine, and down-regulate sphingolipid metabolism .
Pharmacokinetics
It has been suggested that the bioavailability, pharmacokinetics, and absorption of similar compounds should be studied further to provide information for their future efficacy improvement .
Result of Action
Similar compounds have demonstrated potential anthelmintic activity, reducing the abundance of certain parasites in the digestive tract .
Action Environment
It’s important to note that the effectiveness of similar compounds can be influenced by various factors, including the specific biological environment and the presence of other compounds .
properties
IUPAC Name |
N-methyl-4-phenyl-1,3-oxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-11-10-12-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFGWGFDWFXQVKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=CO1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-phenyloxazol-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-fluorophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-(morpholin-4-ylsulfonyl)benzamide](/img/structure/B2575922.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2575925.png)
![2-[4-(aminomethyl)phenyl]-3,5,7,8-tetrahydro-4H-thiino[4,3-d]pyrimidin-4-one](/img/structure/B2575931.png)
![(E)-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-ethyl-1H-pyrazole-5-carboxamide](/img/structure/B2575932.png)
![4-(N,N-diallylsulfamoyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride](/img/structure/B2575933.png)
![N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide](/img/structure/B2575935.png)
![2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-mesitylacetamide](/img/structure/B2575937.png)
![N-[(3-bromophenyl)(cyano)methyl]-3-methoxybenzamide](/img/structure/B2575938.png)
![[2-(4-Methylphenyl)-1,3-thiazol-4-yl]methyl 3-(6-chloropyridine-3-sulfonamido)propanoate](/img/structure/B2575942.png)
